(3-Nitrophenoxy)acetic acid
Cat. No. B168002
M. Wt: 197.14 g/mol
InChI Key: BNRRQAASFDGMMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[CH3:15][OH:16].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][c:6]([O:7][CH2:8][C:9](=[O:10])[OH:11])[cH:12][cH:13][cH:14]1>>[NH2:1][c:4]1[cH:5][c:6]([O:7][CH2:8][C:9](=[O:10])[OH:11])[cH:12][cH:13][cH:14]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)COc1cccc([N+](=O)[O-])c1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1cccc(OCC(=O)O)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
